Stereochemical Identity: (S)-Enantiomer Versus (R)-Enantiomer and Racemate for Biological Target Engagement
The (2S)-configured dihydrochloride provides a single, defined stereoisomer (Defined Atom Stereocenter Count = 1) as confirmed by Isomeric SMILES C[C@@H](CN)N1C=CN=N1.Cl.Cl . The (2R)-enantiomer free base (CAS 2742623-31-8) possesses an identical molecular formula (C₅H₁₀N₄) and exact mass (126.090546 g/mol) but opposite configuration (C[C@H](CN)N1C=CN=N1) [1]. The racemic free base (CAS 1554199-88-0) is a 1:1 mixture of (R) and (S) with Undefined Atom Stereocenter Count = 1 [2]. In biological systems, enantiomers routinely exhibit differential binding affinities; for triazole-containing chiral amines evaluated as glutamate receptor ligands, (S)- and (R)-configured amino acid derivatives displayed distinct AMPA receptor selectivity profiles, validating that stereochemistry directly governs pharmacodynamics [3]. Procurement of the racemate or the incorrect enantiomer therefore introduces uncontrolled pharmacological variables.
| Target | Comparator | |
|---|---|---|
| Configuration | C[C@@H] | C[C@H] / undefined |
| Defined stereocenter | 1 | 1 / undefined |
| Class-level precedent | AMPA receptor ligand selectivity varies by enantiomer |
| Evidence Dimension | Stereochemical purity and enantiomeric configuration |
|---|---|
| Target Compound Data | (S)-configuration; Defined Atom Stereocenter Count = 1; Isomeric SMILES confirms C[C@@H] stereochemistry; dihydrochloride salt |
| Comparator Or Baseline | (R)-enantiomer free base (CAS 2742623-31-8): Defined Atom Stereocenter Count = 1, opposite C[C@H] configuration; Racemate free base (CAS 1554199-88-0): Undefined Atom Stereocenter Count = 1 |
| Quantified Difference | Single enantiomer (100% ee theoretical) versus racemate (0% ee) versus opposite enantiomer; quantitative difference in biological activity not measured for this specific compound, but class-level precedent exists |
| Conditions | Stereochemical assignment by InChI and SMILES notation; biological relevance inferred from triazole-amino acid AMPA receptor ligand studies |
Why This Matters
For any chiral-target-based screening campaign, the (S)-dihydrochloride eliminates enantiomeric ambiguity, ensuring that observed activity originates from a single molecular entity rather than an undefined mixture.
- [1] Kuujia. (2024). (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine. CAS 2742623-31-8. InChI Key: QTSORFFZAVZPCC-RXMQYKEDSA-N. Defined Atom Stereocenter Count: 1. View Source
- [2] Kuujia. (2024). 2-(1H-1,2,3-triazol-1-yl)propan-1-amine. CAS 1554199-88-0. Undefined Atom Stereocenter Count: 1. View Source
- [3] Synthesis and glutamate receptor activity of 1,2,3-triazolyl amino acids. Medline Abstract. Selective AMPA receptor ligands identified. View Source
